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Compound of Interest

Compound Name: Azithromycin-d5

Cat. No.: B15563669 Get Quote

Azithromycin-d5: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for professionals utilizing

Azithromycin-d5 in their research. Azithromycin-d5 is the deuterium-labeled version of

Azithromycin, a macrolide antibiotic. Its primary application in research is as an internal

standard for the quantitative analysis of Azithromycin in biological samples using mass

spectrometry, particularly in pharmacokinetic studies. This guide provides detailed information

on suppliers, purchasing, experimental protocols, and the molecular pathways influenced by

Azithromycin.

Supplier and Purchasing Information
A variety of chemical suppliers provide Azithromycin-d5 for research and development

purposes. The following table summarizes key purchasing information to facilitate comparison.

Prices are subject to change and should be confirmed with the respective suppliers.
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Supplier
Catalog
Number

Purity
Available
Quantitie
s

Molecular
Formula

Molecular
Weight

Storage

MedchemE

xpress

HY-17506-

d5

>98% (by

NMR for

non-

labeled)

1 mg, 5

mg, 10 mg

C₃₈H₆₇D₅N

₂O₁₂
754.02

-20°C (3

years)

Simson

Pharma

Limited

Inquire High Purity
Custom

Synthesis

C₃₈H₆₇D₅N

₂O₁₂
754.03 Inquire

LGC

Standards

TRC-

A927004

>95% (by

HPLC)

0.5 mg, 1

mg, 10 mg

C₃₈H₆₇D₅N

₂O₁₂
754.02 -20°C

Pharmaffili

ates

PA STI

009762
High Purity Inquire

C₃₈H₆₇D₅N

₂O₁₂
754.03

2-8°C

(Refrigerat

or)

CymitQuim

ica
Inquire Inquire Inquire

C₃₈H₆₇D₅N

₂O₁₂
Inquire Inquire

Experimental Protocols
Azithromycin-d5 is a critical component in bioanalytical assays. Below is a detailed protocol

for the quantification of Azithromycin in human plasma using Liquid Chromatography with

tandem mass spectrometry (LC-MS/MS), where Azithromycin-d5 serves as an internal

standard.

Quantification of Azithromycin in Human Plasma via LC-
MS/MS
This method is designed for high-throughput analysis and is sensitive enough for

pharmacokinetic studies.

1. Materials and Reagents:

Azithromycin reference standard
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Azithromycin-d5 (internal standard)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic Acid (LC-MS grade)

Deionized Water (18 MΩ·cm)

Blank human plasma

Solid-phase extraction (SPE) cartridges (e.g., Waters Oasis HLB)

2. Preparation of Solutions:

Stock Solutions (2 mg/mL): Prepare individual stock solutions of Azithromycin and

Azithromycin-d5 by dissolving the appropriate amount in methanol.

Calibration Standards: Prepare a series of calibration standards by serially diluting the

Azithromycin stock solution with methanol to final concentrations ranging from 0.5 to 2,000

ng/mL in blank human plasma.

Internal Standard Working Solution (1 µg/mL): Dilute the Azithromycin-d5 stock solution

with methanol.

3. Sample Preparation:

Pipette 100 µL of human plasma (calibration standard, quality control, or unknown sample)

into a microcentrifuge tube.

Add 10 µL of the 1 µg/mL Azithromycin-d5 internal standard working solution.

Vortex for 30 seconds.

Perform a solid-phase extraction to clean up the sample.

Elute the analytes from the SPE cartridge.
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Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

LC System: Agilent 1200 series or equivalent

Column: ACE C18 (2.1 × 100 mm, 1.7 µm) with a C18 guard column

Mobile Phase: A gradient of 0.1% formic acid in water and a mixture of methanol and

acetonitrile (1:1, v/v).

Flow Rate: 0.25 mL/min

Injection Volume: 10 µL

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Positive Electrospray Ionization (ESI+)

MRM Transitions:

Azithromycin: m/z 749.50 → 591.45

Azithromycin-d5: m/z 754.50 → 596.45

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Azithromycin to

Azithromycin-d5 against the nominal concentration of the calibration standards.

Determine the concentration of Azithromycin in the unknown samples by interpolation from

the calibration curve.

Signaling Pathways and Experimental Workflows
Beyond its antibacterial properties, Azithromycin exhibits immunomodulatory effects by

influencing key signaling pathways.
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Experimental Workflow for Investigating Azithromycin's
Immunomodulatory Effects
The following diagram outlines a typical workflow for studying how Azithromycin affects

inflammatory signaling in macrophages.

Experimental Setup

Downstream Analysis

Outcome Assessment

1. Culture Macrophages (e.g., J774)

2. Treat with Azithromycin
 and/or stimulate with LPS/IFN-γ

3. Protein Extraction & Western Blot
(p-STAT1, IκBα, p65)

4. Nuclear Translocation Assay
(p65)

5. qRT-PCR for Cytokine mRNA
(TNF-α, IL-6)

6. Data Quantification
 and Statistical Analysis

Click to download full resolution via product page

Caption: Workflow for studying Azithromycin's impact on macrophage signaling.

Azithromycin's Inhibition of NF-κB and STAT1 Signaling
Pathways
Azithromycin has been shown to exert its anti-inflammatory effects by inhibiting the NF-κB and

STAT1 signaling pathways. It can prevent the nuclear translocation of the p65 subunit of NF-κB

and decrease the phosphorylation of STAT1.
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To cite this document: BenchChem. [Azithromycin-d5 supplier and purchasing information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563669#azithromycin-d5-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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